Cas no 886212-00-6 (1H-Benz[e]inden-1-one, 2-(1,1-dimethylethyl)-2,3-dihydro-)

1H-Benz[e]inden-1-one, 2-(1,1-dimethylethyl)-2,3-dihydro- structure
886212-00-6 structure
Product Name:1H-Benz[e]inden-1-one, 2-(1,1-dimethylethyl)-2,3-dihydro-
CAS No:886212-00-6
MF:C17H18O
MW:238.324224948883
CID:581999
PubChem ID:71405256
Update Time:2025-04-19

1H-Benz[e]inden-1-one, 2-(1,1-dimethylethyl)-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benz[e]inden-1-one, 2-(1,1-dimethylethyl)-2,3-dihydro-
    • 2-tert-butyl-2,3-dihydrocyclopenta[a]naphthalen-1-one
    • 2-tert-Butyl-2,3-dihydro-1H-cyclopenta[a]naphthalen-1-one
    • DTXSID10825908
    • 886212-00-6
    • Inchi: 1S/C17H18O/c1-17(2,3)14-10-12-9-8-11-6-4-5-7-13(11)15(12)16(14)18/h4-9,14H,10H2,1-3H3
    • InChI Key: BXSJHURBQDSRGA-UHFFFAOYSA-N
    • SMILES: O=C1C2C3C=CC=CC=3C=CC=2CC1C(C)(C)C

Computed Properties

  • Exact Mass: 238.135765193g/mol
  • Monoisotopic Mass: 238.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 17.1Ų
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